Cas no 878433-13-7 (2-Isobutylsulfanyl-pyrimidine-5-carbaldehyde)

• Product Name: 2-Isobutylsulfanyl-pyrimidine-5-carbaldehyde
• CAS No: 878433-13-7
• MF: C₉H₁₂N₂OS
• MW: 196.269380569458
• MDL: MFCD07801184
• CID: 2129458
• PubChem ID: 6484669
• Update Time: 2025-06-29

2-Isobutylsulfanyl-pyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Isobutylsulfanylpyrimidine-5-carbaldehyde
• 2-Isobutylsulfanyl-pyrimidine-5-carbaldehyde
• SB55802
• 2-(2-methylpropylsulfanyl)pyrimidine-5-carbaldehyde
• 2-[(2-methylpropyl)sulfanyl]pyrimidine-5-carbaldehyde
• 2-(Isobutylthio)pyrimidine-5-carbaldehyde
• DB-365144
• 878433-13-7
• AKOS000283879
• CS-0364866

• MDL： MFCD07801184
• Inchi： 1S/C9H12N2OS/c1-7(2)6-13-9-10-3-8(5-12)4-11-9/h3-5,7H,6H2,1-2H3
• InChI Key： SOKKVDAOKZVIGD-UHFFFAOYSA-N
• SMILES： S(C1N=CC(C=O)=CN=1)CC(C)C

Computed Properties

• Exact Mass: 196.06703418g/mol
• Monoisotopic Mass: 196.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 68.2Ų

2-Isobutylsulfanyl-pyrimidine-5-carbaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-Isobutylsulfanyl-pyrimidine-5-carbaldehyde

Introduction to 2-Isobutylsulfanyl-pyrimidine-5-carbaldehyde (CAS No. 878433-13-7) and Its Emerging Applications in Chemical Biology

The compound 2-Isobutylsulfanyl-pyrimidine-5-carbaldehyde (CAS No. 878433-13-7) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. As a derivative of pyrimidine, this molecule has garnered significant attention in the scientific community due to its structural versatility and potential biological activities. The presence of both an isobutylsulfanyl group and an aldehyde functionality at the 5-position of the pyrimidine ring endows it with unique reactivity, making it a valuable scaffold for the development of novel therapeutic agents.

In recent years, the field of chemical biology has witnessed a surge in the exploration of pyrimidine-based compounds, owing to their prevalence in nucleic acid structures and their ability to modulate various biological pathways. Pyrimidines serve as the building blocks of DNA and RNA, and their derivatives have been extensively studied for their roles in drug discovery. Among these derivatives, aldehydes are particularly intriguing due to their ability to participate in condensation reactions, forming Schiff bases and other heterocyclic structures that exhibit diverse pharmacological properties.

The isobutylsulfanyl moiety in 2-Isobutylsulfanyl-pyrimidine-5-carbaldehyde introduces a hydrophobic character to the molecule, which can influence its solubility and interaction with biological targets. This feature is particularly advantageous in drug design, as it allows for fine-tuning of physicochemical properties to enhance bioavailability and target specificity. Additionally, the aldehyde group at the 5-position serves as a reactive site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 2-Isobutylsulfanyl-pyrimidine-5-carbaldehyde, making it more accessible for medicinal chemists to explore its potential. Modern techniques such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations have streamlined the synthesis of pyrimidine derivatives, allowing for rapid diversification of molecular structures. These methods have not only improved yield but also enhanced purity, making it possible to conduct more rigorous biological evaluations.

One of the most promising applications of 2-Isobutylsulfanyl-pyrimidine-5-carbaldehyde lies in its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in various diseases, including cancer. By targeting specific kinases, small molecules can modulate these pathways, leading to therapeutic effects. The aldehyde functionality in 2-Isobutylsulfanyl-pyrimidine-5-carbaldehyde provides a convenient handle for linking other pharmacophores that can enhance binding affinity to kinase active sites.

Moreover, recent studies have highlighted the compound's potential in developing antiviral agents. The pyrimidine core is known to mimic nucleoside structures, which are essential components of viral genomes. By incorporating modifications such as the isobutylsulfanyl group and an aldehyde moiety, researchers have been able to design molecules that can interfere with viral replication cycles. Preliminary studies suggest that derivatives of 2-Isobutylsulfanyl-pyrimidine-5-carbaldehyde may inhibit viral polymerases by competing with natural nucleosides or by inducing structural changes in viral proteins.

The compound's reactivity also makes it a valuable tool for exploring new chemical entities (NCEs) in drug discovery libraries. By leveraging its aldehyde group, researchers can easily conjugate it with other functional groups or biomolecules, creating libraries of diverse compounds for high-throughput screening. This approach has been successful in identifying lead compounds with promising biological activities against various targets.

In addition to its pharmaceutical applications, 2-Isobutylsulfanyl-pyrimidine-5-carbaldehyde has shown potential in materials science. The unique electronic properties of pyrimidine derivatives make them suitable candidates for organic semiconductors and light-emitting diodes (OLEDs). The introduction of electron-withdrawing groups such as aldehydes can modulate charge transport properties, making these compounds attractive for developing next-generation electronic devices.

The synthesis and characterization of 2-Isobutylsulfanyl-pyrimidine-5-carbaldehyde have been aided by advances in spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools provide detailed insights into molecular structure and dynamics, enabling researchers to optimize synthetic routes and understand biological interactions at a molecular level.

Looking ahead, the future prospects for 2-Isobutylsulfanyl-pyrimidine-5-carbaldehyde are promising. Continued research into its biological activities and synthetic modifications will likely uncover new therapeutic applications and expand its utility in chemical biology. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical applications.

In conclusion,2-Isobutylsulfanyl-pyrimidine-5-carbaldehyde (CAS No. 878433-13-7) stands out as a versatile molecule with significant potential across multiple domains of chemical biology and materials science. Its unique structural features make it an attractive scaffold for drug discovery, while its reactivity allows for diverse functionalization strategies. As research progresses，this compound is poised to play an increasingly important role in advancing scientific understanding and developing innovative solutions.